2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-(2,4-dimethylphenoxy)-N-[3-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O4/c1-15-6-7-19(16(2)12-15)27-14-20(24)22-18-5-3-4-17(13-18)21(25)23-8-10-26-11-9-23/h3-7,12-13H,8-11,14H2,1-2H3,(H,22,24)
• InChI Key: QLASHPIVZGTEEY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3)C

Description

2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide, also known as DMAPT, is a small molecule inhibitor that has gained attention for its potential use in cancer treatment. DMAPT has been shown to have anti-tumor effects in various cancer cell lines and animal models, making it a promising candidate for further research.

Mechanism of Action

2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide exerts its anti-tumor effects through multiple mechanisms. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer development. 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide also inhibits the activity of thioredoxin reductase, an enzyme that is overexpressed in many cancer cells and promotes their survival.
Biochemical and Physiological Effects:
2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to have anti-inflammatory effects in addition to its anti-tumor effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines in various cell types. 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has also been shown to have antioxidant effects, which may contribute to its anti-tumor effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide in lab experiments is its ability to induce apoptosis in cancer cells, making it a useful tool for studying cell death pathways. However, 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to have low solubility in aqueous solutions, which may limit its use in certain experiments. Additionally, 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to have off-target effects on other enzymes, which may complicate data interpretation.

Future Directions

Further research is needed to fully understand the mechanisms of action of 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide and its potential use in cancer treatment. One future direction is to investigate the use of 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide in combination with other anti-cancer agents to enhance its efficacy. Additionally, more research is needed to determine the optimal dosing and administration of 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide for maximum anti-tumor effects. Finally, the potential use of 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide in other diseases, such as inflammatory disorders, should be explored.

Synthesis Methods

2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenol with various reagents to form the intermediate 2,4-dimethylphenyl ether. This intermediate is then reacted with N-(4-chlorophenyl)acetamide to form the final product, 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide.

Scientific Research Applications

2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been extensively studied for its potential use in cancer treatment. It has been shown to induce apoptosis (cell death) in various cancer cell lines, including leukemia, breast, prostate, and pancreatic cancer cells. 2-(2,4-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has also been shown to inhibit the growth and metastasis of tumors in animal models.